Cas no 38025-52-4 (2-benzyl(methyl)aminoethane-1-thiol)

• Product Name: 2-benzyl(methyl)aminoethane-1-thiol
• CAS No: 38025-52-4
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 922869
• PubChem ID: 296019
• Update Time: 2025-05-24

2-benzyl(methyl)aminoethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• AC1L6PG4; AKOS005136468; 2-(N-Methyl-benzylamino)-aethanthiol-(1); N-methyl-N-benzylaminoethanethiol; NSC165790; SBB077062; 2-[methylbenzylamino]ethane-1-thiol;
• 2-benzyl(methyl)aminoethane-1-thiol
• NSC-165790
• EN300-188943
• 2-[benzyl(methyl)amino]ethanethiol
• 38025-52-4
• DTXSID80304437
• SCHEMBL2380921
• NSC165790
• 2-[benzyl(methyl)amino]ethane-1-thiol
• AKOS005136468

• Inchi： 1S/C10H15NS/c1-11(7-8-12)9-10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3
• InChI Key： YKLKAPXRGFLJFK-UHFFFAOYSA-N
• SMILES： SCCN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 181.09265
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-benzyl(methyl)aminoethane-1-thiol

2-Benzyl(methyl)Aminoethane-1-Thiol (CAS No: 38025-52-4): A Comprehensive Overview

2-Benzyl(methyl)aminoethane-1-thiol, also known by its CAS registry number 38025-52-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its thiol (-SH) group and a benzyl(methyl)amino substituent, has garnered attention due to its unique chemical properties and potential for functionalization in advanced materials. Recent studies have highlighted its role in the development of novel materials for electronics, sensors, and biotechnology.

The molecular structure of 2-benzyl(methyl)aminoethane-1-thiol consists of a thiol group attached to an ethane backbone, with a benzyl(methyl)amino group at the second position. This configuration imparts the compound with both nucleophilic and coordinating abilities, making it suitable for applications in coordination chemistry and surface modification. The thiol group enables strong interactions with metal surfaces, while the benzyl(methyl)amino group provides additional functionalization opportunities for tailored chemical properties.

Recent research has focused on the use of 2-benzyl(methyl)aminoethane-1-thiol as a precursor for the synthesis of metallothiols and self-assembled monolayers (SAMs). These SAMs have been explored for their potential in creating ultra-thin protective coatings on metal surfaces, which can enhance corrosion resistance and improve the durability of industrial components. Additionally, the compound has been utilized in the development of nanoscale materials, such as nanoparticles and thin films, due to its ability to act as a stabilizing agent during synthesis.

In the field of biotechnology, 2-benzyl(methyl)aminoethane-1-thiol has shown promise as a ligand for metalloproteins and enzymes. Its ability to coordinate with metal ions makes it a valuable tool in studying enzyme mechanisms and designing bio-inspired catalysts. Recent studies have demonstrated its effectiveness in stabilizing metalloenzymes under harsh conditions, opening new avenues for biocatalytic applications in organic synthesis.

The synthesis of 2-benzyl(methyl)aminoethane-1-thiol typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these synthetic pathways to achieve higher yields and better purity, ensuring scalability for industrial applications. The compound's availability has been further enhanced by advancements in chemical manufacturing technologies, making it more accessible for academic and commercial use.

From an environmental perspective, 2-benzyl(methyl)aminoethane-1-thiol has been studied for its biodegradability and eco-friendly properties. Recent eco-toxicological assessments have indicated that the compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in environmentally friendly chemical processes. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, 2-benzyl(methyl)aminoethane-1-thiol (CAS No: 38025-52-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in the creation of next-generation materials and technologies. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.